N-{2-[(benzylamino)carbonyl]phenyl}-2-[(methylsulfonyl)amino]benzamide

• IUPAC Name: N-benzyl-2-[[2-(methanesulfonamido)benzoyl]amino]benzamide
• InChI: InChI=1S/C22H21N3O4S/c1-30(28,29)25-20-14-8-6-12-18(20)22(27)24-19-13-7-5-11-17(19)21(26)23-15-16-9-3-2-4-10-16/h2-14,25H,15H2,1H3,(H,23,26)(H,24,27)
• InChI Key: QSIXXSWHMRIFRU-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)NC1=CC=CC=C1C(=O)NC2=CC=CC=C2C(=O)NCC3=CC=CC=C3
• Molecular Formula: C22H21N3O4S
• Molecular Weight: 423.5 g/mol

Description

N-{2-[(benzylamino)carbonyl]phenyl}-2-[(methylsulfonyl)amino]benzamide, also known as BMS-345541, is a synthetic compound that has been extensively researched for its potential therapeutic applications. This compound belongs to the family of benzoic acid derivatives and has been found to have potent inhibitory effects on the activity of IκB kinase (IKK), which is a key regulator of the nuclear factor-κB (NF-κB) signaling pathway. The NF-κB pathway is involved in many cellular processes, including inflammation, immunity, and cell survival, and is dysregulated in many diseases, including cancer, autoimmune disorders, and chronic inflammatory conditions.

Mechanism of Action

N-{2-[(benzylamino)carbonyl]phenyl}-2-[(methylsulfonyl)amino]benzamide inhibits the activity of IKK, which is a key regulator of the NF-κB pathway. IKK phosphorylates IκBα, which leads to its degradation and subsequent release of NF-κB. NF-κB then translocates to the nucleus and activates the transcription of various pro-inflammatory cytokines and chemokines. N-{2-[(benzylamino)carbonyl]phenyl}-2-[(methylsulfonyl)amino]benzamide blocks the phosphorylation of IκBα by IKK, leading to the inhibition of NF-κB activation and subsequent downregulation of pro-inflammatory cytokines and chemokines.
Biochemical and Physiological Effects:
N-{2-[(benzylamino)carbonyl]phenyl}-2-[(methylsulfonyl)amino]benzamide has been shown to have potent anti-inflammatory effects in various animal models of inflammation, including rheumatoid arthritis and inflammatory bowel disease. It has also been shown to inhibit the growth of various cancer cell lines, including breast cancer, prostate cancer, and melanoma. N-{2-[(benzylamino)carbonyl]phenyl}-2-[(methylsulfonyl)amino]benzamide has been found to induce apoptosis in cancer cells, which is a programmed cell death mechanism that is often dysregulated in cancer.

Advantages and Limitations for Lab Experiments

One of the advantages of N-{2-[(benzylamino)carbonyl]phenyl}-2-[(methylsulfonyl)amino]benzamide is its specificity for IKK inhibition, which allows for the selective inhibition of the NF-κB pathway without affecting other signaling pathways. This makes it a useful tool for studying the role of the NF-κB pathway in various cellular processes. However, one of the limitations of N-{2-[(benzylamino)carbonyl]phenyl}-2-[(methylsulfonyl)amino]benzamide is its relatively low solubility in water, which can make it difficult to use in some experimental settings.

Future Directions

There are many potential future directions for research on N-{2-[(benzylamino)carbonyl]phenyl}-2-[(methylsulfonyl)amino]benzamide. One area of interest is the development of more potent and selective IKK inhibitors that can be used in clinical settings. Another area of interest is the identification of new therapeutic applications for N-{2-[(benzylamino)carbonyl]phenyl}-2-[(methylsulfonyl)amino]benzamide, such as in the treatment of neurodegenerative diseases or viral infections. Additionally, there is a need for further research on the safety and toxicity of N-{2-[(benzylamino)carbonyl]phenyl}-2-[(methylsulfonyl)amino]benzamide, particularly in long-term use.

Synthesis Methods

N-{2-[(benzylamino)carbonyl]phenyl}-2-[(methylsulfonyl)amino]benzamide can be synthesized using a multi-step procedure that involves the reaction of 2-aminobenzamide with benzyl isocyanate, followed by reaction with methylsulfonyl chloride, and finally, coupling with N-(tert-butoxycarbonyl)-L-phenylalanine. The resulting product is purified by column chromatography and characterized using various spectroscopic techniques, including NMR and mass spectrometry.

Scientific Research Applications

N-{2-[(benzylamino)carbonyl]phenyl}-2-[(methylsulfonyl)amino]benzamide has been extensively studied for its potential therapeutic applications in various diseases, including cancer, rheumatoid arthritis, and inflammatory bowel disease. Studies have shown that this compound can inhibit the activity of IKK, which leads to the suppression of the NF-κB pathway and subsequent downregulation of pro-inflammatory cytokines and chemokines. This, in turn, leads to the reduction of inflammation and the inhibition of tumor growth.